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Introduction: N-(4-Chlorophenyl)phthalimide, a member of the N-substituted phthalimide
family, is a compound of significant interest in medicinal chemistry and materials science. The
phthalimide scaffold is a well-known pharmacophore present in numerous bioactive
compounds, exhibiting a wide range of therapeutic properties including anti-inflammatory,
antimicrobial, anticonvulsant, and anticancer activities[1][2][3]. The introduction of a 4-
chlorophenyl group to the phthalimide core modulates its electronic and steric properties,
potentially influencing its biological activity and physicochemical characteristics. This technical
guide provides a comprehensive overview of the chemical properties, structural features,
synthesis, and potential applications of N-(4-Chlorophenyl)phthalimide, tailored for
researchers, scientists, and professionals in drug development.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of N-(4-
Chlorophenyl)phthalimide is fundamental for its application in research and development.
These properties dictate its behavior in various chemical and biological systems.

Property Value Source
CAS Number 7386-21-2 [3]
Molecular Formula C14HsCINO2 [3]
Molecular Weight 257.67 g/mol [3]
Appearance White solid [4]
Melting Point 187.7-189.2 °C [4]
Predicted XlogP 3.0 [2]

Solubility Profile:

Quantitative solubility data for N-(4-Chlorophenyl)phthalimide in common organic solvents is
not extensively documented in publicly available literature. However, based on the general
solubility of phthalimides, it is expected to be poorly soluble in water and more soluble in
organic solvents[5]. A general protocol for determining its solubility is provided in the
experimental section.

Structural Elucidation and Spectral Analysis

The structural confirmation of N-(4-Chlorophenyl)phthalimide relies on a combination of
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

'H NMR (400 MHz, CDCls): The proton NMR spectrum provides characteristic signals for the
aromatic protons of the phthalimide and the 4-chlorophenyl moieties.

e 07.94 (dd, J =5.4, 3.1 Hz, 2H): These signals correspond to the protons on the phthalimide
ring adjacent to the carbonyl groups.
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e 07.79 (dd, J =5.5, 3.1 Hz, 2H): These signals are attributed to the other two protons on the
phthalimide ring.

e 0 7.48 - 7.44 (m, 4H): This multiplet represents the four protons of the 4-chlorophenyl ring[4].
13C NMR Spectroscopy:

While a specific 13C NMR spectrum for N-(4-Chlorophenyl)phthalimide is not readily available
in the searched literature, predicted chemical shifts can be estimated based on related
structures and general principles of NMR spectroscopy[6][7][8]. The spectrum is expected to
show signals for the carbonyl carbons of the imide, the quaternary carbons, and the protonated
carbons of the aromatic rings.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of N-(4-Chlorophenyl)phthalimide is characterized by the prominent
absorption bands of the imide functional group. Although a specific spectrum for this compound
was not found, data from the closely related N-(4-chlorobenzyl)-1H-isoindole-1,3(2H)-dione
shows characteristic peaks for the carbonyl groups[9].

e ~1770-1790 cm~1 (asymmetric C=0 stretching): A strong absorption band characteristic of
the imide carbonyls.

e ~1700-1720 cm~* (symmetric C=0 stretching): Another strong absorption band for the imide
carbonyls.

e ~1380-1400 cm~1 (C-N stretching): Indicative of the bond between the nitrogen and the
aromatic ring.

Aromatic C-H and C=C stretching bands are also expected in their typical regions.

Mass Spectrometry (MS)

The mass spectrum of N-(4-Chlorophenyl)phthalimide would show the molecular ion peak
(M*) at m/z 257.67. The fragmentation pattern would likely involve the characteristic cleavage
of the phthalimide ring and the loss of the chlorophenyl group[10][11][12].
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Synthesis of N-(4-Chlorophenyl)phthalimide

The most common and straightforward method for the synthesis of N-substituted phthalimides
Is the condensation of phthalic anhydride with a primary amine[7][13].

Phthalic Anhydride

4-Chloroaniline

Reaction Mixture Work-up
______ (Cooling, Filtration, Washing)

|
Glacial Acetic Acid

Purified Product

N-(4-Chlorophenyl)phthalimide

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(4-Chlorophenyl)phthalimide.

Experimental Protocol: Synthesis of N-(4-
Chlorophenyl)phthalimide

This protocol is a generalized procedure based on common methods for N-substituted
phthalimide synthesis[7].

Materials:

Phthalic anhydride

4-Chloroaniline

Glacial acetic acid

Ethanol (for recrystallization)

Deionized water
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Procedure:

In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of
phthalic anhydride and 4-chloroaniline.

» Add a sufficient amount of glacial acetic acid to dissolve the reactants upon heating.

o Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
o Pour the cooled reaction mixture into a beaker of cold water to precipitate the product.

o Collect the solid product by vacuum filtration and wash thoroughly with water to remove any
remaining acetic acid.

» Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure N-(4-
Chlorophenyl)phthalimide.

» Dry the purified crystals in a vacuum oven.

Structural Architecture: The Phthalimide Core

While specific crystallographic data for N-(4-Chlorophenyl)phthalimide was not found in the
conducted search, the general structural features can be inferred from related compounds. The
core structure consists of a planar phthalimide ring system. The 4-chlorophenyl group is
attached to the nitrogen atom and is expected to be twisted out of the plane of the phthalimide
ring due to steric hindrance[14][15].

Caption: Key structural components of N-(4-Chlorophenyl)phthalimide.

Biological Activity and Potential Applications

Phthalimide derivatives are a cornerstone in drug discovery due to their wide spectrum of
biological activities[1][2][3].

Anti-inflammatory Activity:
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N-(4-Chlorophenyl)phthalimide has been evaluated for its acute anti-inflammatory properties.
In a carrageenan-induced edema model in mice, it demonstrated a reduction in edema,
although the effect was not as significant as that of N-(2-nitrophenyl)phthalimide or standard
drugs like aspirin and ibuprofen at the tested dose[4]. This suggests that the position of the
substituent on the phenyl ring plays a crucial role in the anti-inflammatory activity of N-
arylphthalimides.

Antimicrobial and Anticancer Potential:

While specific studies on the antimicrobial and anticancer activities of N-(4-
Chlorophenyl)phthalimide are limited, the broader class of phthalimide derivatives has shown
significant promise in these areas[3][9][16][17][18][19][20]. The presence of the halogenated
phenyl ring is a common feature in many bioactive molecules and may contribute to potential
cytotoxic or antimicrobial effects. Further in-vitro screening of N-(4-Chlorophenyl)phthalimide
against various cancer cell lines and microbial strains is warranted to explore its therapeutic
potential.

Conclusion

N-(4-Chlorophenyl)phthalimide is a synthetically accessible compound with a chemical
structure that suggests potential for biological activity, particularly in the realm of anti-
inflammatory agents. This guide has consolidated the available technical information on its
physicochemical properties, spectral characteristics, and a general synthetic route. While there
are gaps in the publicly available data, particularly concerning its detailed spectral analysis,
crystal structure, and a comprehensive biological activity profile, this document provides a solid
foundation for researchers initiating studies on this compound. The provided experimental
protocols offer a starting point for its synthesis and further characterization. Future research
should focus on a more detailed exploration of its pharmacological properties and mechanism
of action to fully elucidate its potential in drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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